
Application of Phosalone as an acaricide in fruit
crops

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1677705 Get Quote

Phosalone: Historical Application as an Acaricide in Fruit Crops and Current Regulatory Status

Disclaimer: Phosalone is an organophosphate insecticide and acaricide that has been banned

or severely restricted in many jurisdictions, including the European Union and the United

States, due to its toxicity and environmental concerns.[1][2][3] This document is intended for

researchers, scientists, and drug development professionals for informational and historical

purposes only. It is not a recommendation or guide for the current use of Phosalone. Always

consult and adhere to local, national, and international regulations regarding pesticide use.

Introduction
Phosalone is a broad-spectrum, non-systemic insecticide and acaricide with contact and

stomach action.[4] Historically, it was used to control a range of sucking and chewing pests,

including mites, on various fruit crops.[5] Developed by Rhône-Poulenc, its use has been

largely discontinued in many parts of the world due to health and environmental safety

concerns.[1][2] For instance, the European Union eliminated Phosalone from pesticide

registration in December 2006.[1][2] It is not registered under the Federal Insecticide,

Fungicide, and Rodenticide Act (FIFRA) and cannot be sold, distributed, or used in the United

States, although import tolerances for residues on some fruits exist.[3]

Mechanism of Action
Like other organophosphates, Phosalone's primary mode of action is the inhibition of the

enzyme acetylcholinesterase (AChE) in the nervous system of pests.[2][5][6] AChE is
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responsible for breaking down the neurotransmitter acetylcholine (ACh). By inhibiting AChE,

Phosalone causes an accumulation of ACh at the synaptic junctions, leading to continuous

nerve stimulation, paralysis, and ultimately, the death of the mite.[7][8]
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Mechanism of Acetylcholinesterase Inhibition by Phosalone.

Historical Application Data
The following tables summarize historical application rates and efficacy data for Phosalone on

various fruit crops. This information is for reference purposes only.

Table 1: Historical Application Rates of Phosalone on Fruit Crops
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Crop Target Mite Pests
Historical Application Rate
(Active Ingredient)

Apples, Pears

European red mite

(Panonychus ulmi),

Twospotted spider mite

(Tetranychus urticae)

0.75 - 1.5 kg ai/ha

Stone Fruits (Peaches, Plums,

Cherries)

European red mite,

Twospotted spider mite
0.5 - 1.2 kg ai/ha

Grapes
Pacific spider mite, Willamette

spider mite
0.75 - 1.0 kg ai/ha

Citrus
Citrus red mite, Texas citrus

mite
1.0 - 2.0 kg ai/hl

Source: Data compiled from historical pesticide usage reports and efficacy trials.[9][10]

Table 2: Efficacy of Phosalone Against Common Mite Pests in Fruit Crops (Historical Data)

Mite Species Crop
Historical Efficacy
(% mortality)

Notes

Panonychus ulmi

(European red mite)
Apples 85 - 98%

Effective against

eggs, nymphs, and

adults.

Tetranychus urticae

(Twospotted spider

mite)

Peaches, Apples 80 - 95%

Resistance has been

reported in some

populations.

Tetranychus pacificus

(Pacific spider mite)
Grapes 88 - 97%

Provided good

residual control.

Source: Efficacy data from archived field trial reports.[11][12]

Experimental Protocols (For Research Purposes)
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The following are generalized protocols for evaluating the efficacy of an acaricide and

analyzing its residues. These are intended as templates for research and should not be used

for the application of banned substances like Phosalone.

Protocol 1: Acaricide Efficacy Bioassay (Leaf-Dip
Method)

Mite Rearing: Maintain a healthy, susceptible colony of the target mite species (e.g.,

Tetranychus urticae) on a suitable host plant (e.g., bean plants) in a controlled environment.

Preparation of Test Solutions: Prepare a series of concentrations of the test acaricide in

distilled water with a surfactant (e.g., 0.01% Triton X-100). Include a control (water +

surfactant only).

Leaf Disc Preparation: Excise leaf discs (approx. 2-3 cm diameter) from untreated host

plants.

Application: Dip each leaf disc into a test solution for 5-10 seconds with gentle agitation.

Allow the discs to air dry.

Infestation: Place the dried leaf discs, abaxial side up, on moistened cotton in petri dishes.

Transfer 10-20 adult female mites onto each disc using a fine brush.

Incubation: Incubate the petri dishes at 25±1°C with a 16:8 (L:D) photoperiod.

Mortality Assessment: After 24, 48, and 72 hours, count the number of dead and live mites

under a stereomicroscope. Mites that are unable to move when prodded with a fine brush

are considered dead.

Data Analysis: Correct mortality using Abbott's formula. Calculate LC50 and LC90 values

using probit analysis.

Protocol 2: Field Trial for Acaricide Efficacy Evaluation
Workflow for a Field Trial to Evaluate Acaricide Efficacy.

Protocol 3: QuEChERS Method for Phosalone Residue
Analysis in Fruit
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for pesticide residue analysis.[13][14]

Sample Homogenization: Weigh 10-15 g of a representative fruit sample into a blender and

homogenize.

Extraction:

Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).

Shake vigorously for 1 minute.

Centrifuge at >1500 rcf for 1 minute.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing

primary secondary amine (PSA) sorbent (to remove sugars and organic acids) and

magnesium sulfate (to remove excess water).

Vortex for 30 seconds.

Centrifuge at >1500 rcf for 1 minute.

Analysis:

Take an aliquot of the cleaned extract.

Analyze using Gas Chromatography (GC) or Liquid Chromatography (LC) coupled with

Mass Spectrometry (MS/MS) for detection and quantification.[15]

Conclusion
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While Phosalone was historically an effective acaricide for fruit crops, its use has been

discontinued in many countries due to significant health and environmental risks.[1][4]

Research and development efforts are now focused on integrated pest management (IPM)

strategies and the use of safer, more selective acaricides that pose fewer risks to human health

and the environment.[16][17] The protocols and data presented here serve as a historical

reference for the scientific community and underscore the evolution of pesticide regulation and

pest management practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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